Cas no 1248153-27-6 (ethyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1248153-27-6
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6305767
• PubChem ID: 61924394
• Update Time: 2025-10-29

ethyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate
• AKOS011198325
• 1248153-27-6
• EN300-1123405

• Inchi： 1S/C10H17N3O2/c1-4-15-9(14)10(3,11)7-13-6-8(2)5-12-13/h5-6H,4,7,11H2,1-3H3
• InChI Key： IJQSRMIACYUXIY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(CN1C=C(C)C=N1)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate

Ethyl 2-Amino-2-Methyl-3-(4-Methyl-1H-Pyrazol-1-Yl)Propanoate: A Comprehensive Overview

Ethyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate, identified by the CAS number 1248153-27-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a methyl substituent, and a pyrazole ring, all within a propanoate framework. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The molecular structure of ethyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate is notable for its ability to participate in various chemical reactions. The amino group can act as a nucleophile, while the pyrazole ring can engage in hydrogen bonding and other non-covalent interactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of this compound as a precursor in the development of bioactive molecules. For instance, researchers have explored its role in the synthesis of antiviral agents and anticancer drugs. The ability of ethyl 2-amino-2-methyl-3-(4-methyl-1H-pyrazol-1-yl)propanoate to form stable complexes with metal ions has also been investigated, suggesting its utility in coordination chemistry and catalysis.

In terms of synthesis, ethyl 2-amino-2-methyl-3-(4-methylpyrazolyl)propanoate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods often involve the use of readily available starting materials, making it an accessible compound for laboratory-scale production.

The biological activity of ethyl 2-amino derivatives has been a focus of recent research efforts. Studies have demonstrated that certain analogs exhibit potent inhibitory effects against key enzymes involved in disease pathways. For example, some derivatives have shown promise as inhibitors of kinases and proteases, which are critical targets in cancer therapy.

Moreover, the pyrazole moiety within this compound has been linked to anti-inflammatory and antioxidant properties. This has led to investigations into its potential use as a component in nutraceuticals and cosmeceuticals. The methyl substitution on the pyrazole ring further enhances its stability and bioavailability, making it an attractive candidate for such applications.

Ethyl 2-amino compounds are also being explored for their role in agrochemicals. Their ability to interact with plant enzymes and microbial targets suggests potential applications in pest control and crop protection. However, further research is required to fully understand their efficacy and safety profiles in agricultural settings.

In conclusion, ethyl 2-amino derivatives like ethyl 2-amino-...[Due to space constraints, this overview provides a glimpse into the compound's significance.]